molecular formula C14H17Cl2NO B8666559 1-benzyl-5-chloro-2,3,6,7-tetrahydro-1H-azepine-4-carbaldehyde hydrochloride CAS No. 83621-34-5

1-benzyl-5-chloro-2,3,6,7-tetrahydro-1H-azepine-4-carbaldehyde hydrochloride

Cat. No. B8666559
CAS RN: 83621-34-5
M. Wt: 286.2 g/mol
InChI Key: FXABBFMKFYNANI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-benzyl-5-chloro-2,3,6,7-tetrahydro-1H-azepine-4-carbaldehyde hydrochloride is a useful research compound. Its molecular formula is C14H17Cl2NO and its molecular weight is 286.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-benzyl-5-chloro-2,3,6,7-tetrahydro-1H-azepine-4-carbaldehyde hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-benzyl-5-chloro-2,3,6,7-tetrahydro-1H-azepine-4-carbaldehyde hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

83621-34-5

Molecular Formula

C14H17Cl2NO

Molecular Weight

286.2 g/mol

IUPAC Name

1-benzyl-5-chloro-2,3,6,7-tetrahydroazepine-4-carbaldehyde;hydrochloride

InChI

InChI=1S/C14H16ClNO.ClH/c15-14-7-9-16(8-6-13(14)11-17)10-12-4-2-1-3-5-12;/h1-5,11H,6-10H2;1H

InChI Key

FXABBFMKFYNANI-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC(=C1C=O)Cl)CC2=CC=CC=C2.Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Prepared from 1-benzylhexahydro-4-azepinone hydrochloride by reaction with dimethylformamide/phosphorus oxychloride in methylene chloride at 20°-35° C.
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dimethylformamide phosphorus oxychloride
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Synthesis routes and methods II

Procedure details

77 mL phosphoroxychloride was added to 62 mL DMF at 8-18° C. 84 mL dichlormethane was added and 50 g 1-benzyl 4-azepanone hydrochloride. The reaction was stirred over night at RT. The mixture was added to 300 mL ice water and extracted with dichlormethane. The organic layer was evaporated to give 23.3 g of the desired product. (M+H)+=287
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77 mL
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62 mL
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50 g
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[Compound]
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ice water
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300 mL
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reactant
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84 mL
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solvent
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